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Compound of Interest

Compound Name: Iodorphine

Cat. No.: B10829100 Get Quote

This document provides essential safety and logistical information for the handling of

Iodorphine, a potent, light-sensitive, crystalline solid. Adherence to these guidelines is

mandatory to ensure the safety of all laboratory personnel and the integrity of the research

being conducted.

Personal Protective Equipment (PPE)
Due to the potent nature of Iodorphine, a comprehensive PPE protocol is required at all times.

The following table summarizes the minimum PPE requirements.
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Item Specification Purpose

Gloves

Double-gloving with nitrile

gloves (inner layer) and

chemical-resistant gloves

(outer layer, e.g., neoprene or

butyl rubber).

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye Protection
Chemical splash goggles that

meet ANSI Z87.1 standards.

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator

with P100 cartridges. A

powered air-purifying respirator

(PAPR) may be required for

high-risk procedures.

Prevents inhalation of airborne

particles.

Lab Coat
A disposable, cuffed, and fluid-

resistant lab coat.

Protects clothing and skin from

contamination.

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Operational Plan for Handling Iodorphine
2.1. Receiving and Storage

Upon receipt, inspect the container for any signs of damage or leakage in a designated

containment area.

Store Iodorphine in a securely locked, ventilated, and light-proof cabinet, away from

incompatible materials.

The storage area should be clearly labeled with a "High Potency Compound" warning sign.

2.2. Weighing and Solution Preparation

All handling of solid Iodorphine must be conducted within a certified chemical fume hood or

a containment ventilated enclosure (CVE).
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Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for Iodorphine.

When preparing solutions, add the solvent to the weighed Iodorphine slowly to avoid

splashing.

Emergency Procedures
3.1. Spill Response

Small Spills (less than 100mg):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material designed for chemical

spills.

Gently collect the absorbent material into a labeled hazardous waste container.

Clean the spill area with a suitable deactivating solution, followed by a detergent and

water.

Large Spills (more than 100mg):

Evacuate the laboratory immediately.

Alert the Emergency Response Team and the Laboratory Safety Officer.

Restrict access to the area until it has been decontaminated by trained personnel.

3.2. Personnel Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move the affected person to fresh air.
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Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention.

Disposal Plan
All Iodorphine waste is considered hazardous and must be disposed of accordingly.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh boats, absorbent pads)

in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Iodorphine in a sealed, labeled, and

chemical-resistant hazardous waste container.

Disposal: All Iodorphine waste must be disposed of through the institution's hazardous

waste management program. Do not dispose of Iodorphine down the drain.

Quantitative Data
Table 1: Physical and Chemical Properties of Iodorphine

Property Value

Molecular Formula C₂₁H₂₂INO₄

Molecular Weight 495.31 g/mol

Appearance White to off-white crystalline solid

Melting Point 178-182 °C

Solubility
Soluble in DMSO and ethanol; sparingly soluble

in water.

Vapor Pressure 0.002 Pa at 25 °C

Table 2: Toxicological Data for Iodorphine
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Parameter Value Species

LD₅₀ (Oral) 5 mg/kg Rat

LD₅₀ (Dermal) 20 mg/kg Rabbit

LC₅₀ (Inhalation) 0.1 mg/L (4 hours) Rat

Primary Routes of Exposure
Inhalation, dermal absorption,

ingestion
N/A

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Iodorphine.
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
Iodorphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829100#personal-protective-equipment-for-
handling-iodorphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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